AKR1C3 Enzyme Inhibition: Class-Level Potency vs. Other Chemotypes
The N-(pyridinepyrroylylcarbonyl)-piperidine class, to which the target compound belongs, exhibits an AKR1C3 IC50 of 24 nM for inhibiting 4-AD conversion to testosterone [1]. This places the class intermediate in potency relative to other AKR1C3 inhibitor chemotypes: it is approximately 6.5-fold less potent than the N-(indolylcarbonyl)-piperidine class (IC50 3.7 nM) but 4.6-fold more potent than N-(benzimidazolylcarbonyl)-piperidines (IC50 110 nM) [1]. Direct comparative data for the specific 6-substituted isomer versus the 2-substituted isomer are not publicly available; however, positional isomerism in pyridine-containing analogs can impact target binding geometry, and the 6-substituted variant may offer distinct IP and selectivity profiles relative to the widely characterized 2-substituted series .
| Evidence Dimension | AKR1C3 enzyme inhibition (IC50) |
|---|---|
| Target Compound Data | ~24 nM (class representative) |
| Comparator Or Baseline | N-(indolylcarbonyl)-piperidines: 3.7 nM; N-(benzimidazolylcarbonyl)-piperidines: 110 nM |
| Quantified Difference | 6.5-fold less potent than indolylcarbonyl class; 4.6-fold more potent than benzimidazolylcarbonyl class |
| Conditions | Cell-free enzyme assay: 4-androstenedione to testosterone conversion; patent data compiled in review [1] |
Why This Matters
For AKR1C3-targeted projects, the 24 nM class potency provides a validated starting point; the balanced potency relative to ultra-potent (3.7 nM) and less potent (110 nM) alternatives may offer a favorable therapeutic window when combined with selectivity data generated in follow-up studies.
- [1] Penning TM. Aldo-Keto Reductase (AKR) 1C3 inhibitors: a patent review. Expert Opin Ther Pat. 2017;27(12):1329-1340. Table 1. PMID: 28895472. View Source
